8-allyl-2-oxo-N-(1-phenylethyl)-2H-chromene-3-carboxamide
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Description
8-allyl-2-oxo-N-(1-phenylethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C21H19NO3 and its molecular weight is 333.387. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Rapid Synthesis Techniques : Researchers have developed efficient synthetic methods for chromene derivatives, which are crucial intermediates in producing biologically active compounds. A rapid synthesis method for 4-oxo-4H-chromene-3-carboxylic acid, a related compound, was optimized, highlighting the importance of these structures in medicinal chemistry (Wufu Zhu et al., 2014).
- Crystal Structure Determination : The crystal structures of various chromene derivatives have been determined, providing insight into their molecular conformation and potential reactivity. For example, the study of 4-oxo-N-phenyl-4H-chromene-2-carboxamide revealed insights into its anti-rotamer conformation (J. Reis et al., 2013).
Biological Activities and Applications
- Antimicrobial Agents : Chromene derivatives have shown significant antimicrobial activities, as seen in the synthesis of new chromeno[3,4‐c]pyrrole‐3,4‐dione‐based N‐heterocycles, which demonstrated high antimicrobial activity against various pathogens (I. H. E. Azab et al., 2017).
- Antioxidant and Antibacterial Properties : The development of indolyl-4H-chromene-3-carboxamides showcased not only efficient synthesis but also their potential as antioxidant and antibacterial agents, indicating a broad spectrum of applicability in addressing oxidative stress and bacterial infections (Chitreddy V. Subbareddy & S. Sumathi, 2017).
Advanced Materials and Chemical Sensing
- Functionalized Polyamides : The synthesis of aromatic polyamides with coumarin chromophores integrates chromene structures into materials science, leading to the development of polymers with photosensitive properties, which could be pivotal in creating advanced materials with specific light-responsive characteristics (M. Nechifor, 2009).
- Chemosensor Development : Chromene derivatives have also been utilized in the creation of chemosensors, such as a highly selective fluorescence chemosensor for Cu2+ and H2PO4−, demonstrating the versatility of these compounds in environmental monitoring and analytical chemistry (Xianjiao Meng et al., 2018).
Properties
IUPAC Name |
2-oxo-N-(1-phenylethyl)-8-prop-2-enylchromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3/c1-3-8-16-11-7-12-17-13-18(21(24)25-19(16)17)20(23)22-14(2)15-9-5-4-6-10-15/h3-7,9-14H,1,8H2,2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNHQCDKQSDBGIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=CC3=C(C(=CC=C3)CC=C)OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.